Cas no 681459-97-2 (6-Amino-2-chloro-3-fluorobenzoic acid)

• Product Name: 6-Amino-2-chloro-3-fluorobenzoic acid
• CAS No: 681459-97-2
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD01108764
• CID: 1725582
• PubChem ID: 2748334
• Update Time: 2025-04-21

6-Amino-2-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-chloro-3-fluorobenzoic acid (en)Benzoic acid, 6-amino-2-chloro-3-fluoro- (en)
• 6-amino-2-chloro-3-fluorobenzoic acid
• FCH843080
• 6-Amino-2-chloro-3-fluorobenzoicAcid
• PC402047
• SY002461
• AK173357
• CS-0088468
• AKOS000281375
• AS-47995
• WLZ3357
• 681459-97-2
• DB-296464
• F17501
• SCHEMBL15978622
• MFCD01108764
• 6-Amino-2-chloro-3-fluorobenzoic acid

• MDL： MFCD01108764
• Inchi： 1S/C7H5ClFNO2/c8-6-3(9)1-2-4(10)5(6)7(11)12/h1-2H,10H2,(H,11,12)
• InChI Key： FXHGYJZVTVDARS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1C(=O)O)N)F

Computed Properties

• Exact Mass: 188.99935
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3
• XLogP3: 2

Experimental Properties

• Boiling Point: 348.2±42.0℃ at 760 mmHg
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives